Cas no 605667-94-5 (4-Thiazolecarboxylicacid,2-[(methylamino)methyl]-,ethylester(9CI))

4-Thiazolecarboxylicacid,2-[(methylamino)methyl]-,ethylester(9CI) structure
605667-94-5 structure
Product Name:4-Thiazolecarboxylicacid,2-[(methylamino)methyl]-,ethylester(9CI)
CAS No:605667-94-5
MF:C8H12N2O2S
MW:200.258080482483
CID:952401
PubChem ID:45117596
Update Time:2025-04-19

4-Thiazolecarboxylicacid,2-[(methylamino)methyl]-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid,2-[(methylamino)methyl]-,ethylester(9CI)
    • ethyl 2-(methylaminomethyl)-1,3-thiazole-4-carboxylate
    • 605667-94-5
    • 4-thiazolecarboxylic acid,2-[(methylamino)methyl]-,ethyl ester
    • SCHEMBL4835310
    • AKOS015061507
    • DMPXHUANQZFMFC-UHFFFAOYSA-N
    • ethyl 2-(methylaminomethyl)thiazole-4-carboxylate
    • Inchi: 1S/C8H12N2O2S/c1-3-12-8(11)6-5-13-7(10-6)4-9-2/h5,9H,3-4H2,1-2H3
    • InChI Key: DMPXHUANQZFMFC-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OCC)N=C1CNC

Computed Properties

  • Exact Mass: 200.062
  • Monoisotopic Mass: 200.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5A^2
  • XLogP3: 0.9
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